Cas no 5628-27-3 (1,4-Benzenedipropanol,2,5-dimethoxy-)

• Product Name: 1,4-Benzenedipropanol,2,5-dimethoxy-
• CAS No: 5628-27-3
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 383639
• Update Time: 2024-01-29

1,4-Benzenedipropanol,2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedipropanol,2,5-dimethoxy-
• calcium,5-ethyl-4,6-dioxo-5-propan-2-yl-1H-pyrimidin-2-olate
• 3-Amino-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• 3-Amino-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5-phenyl-
• 1,4-Benzenedipropanol, 2,5-dimethoxy-

• Inchi： 1S/C14H22O4/c1-17-13-9-12(6-4-8-16)14(18-2)10-11(13)5-3-7-15/h9-10,15-16H,3-8H2,1-2H3
• InChI Key： UQVKFRHLSARMQB-UHFFFAOYSA-N
• SMILES： C1(CCCO)=CC(OC)=C(CCCO)C=C1OC

Computed Properties

• Exact Mass: 243.04677
• Monoisotopic Mass: 243.046633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9

Experimental Properties

• Density: 1.48
• Boiling Point: 453.6°Cat760mmHg
• Flash Point: 228.1°C
• Refractive Index: 1.762
• PSA: 58.69